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Compound of Interest

Compound Name:
1-(Bromomethyl)-3-

cyclopropylbenzene

CAS No.: 1260850-05-2

Cat. No.: B1524645

Get Quote

Executive Technical Summary
3-(Cyclopropyl)benzyl bromide is a high-value intermediate used primarily in medicinal

chemistry for introducing the cyclopropyl pharmacophore—a moiety critical for enhancing

metabolic stability and potency in drug candidates.

However, this compound presents a dual-hazard profile:

Lachrymator: It is a potent alkylator of sensory nerve endings (TRPA1 channels), causing

immediate, debilitating eye and respiratory distress.

Corrosive Electrophile: The benzylic carbon is highly susceptible to nucleophilic attack (

), making it corrosive to tissue and reactive toward moisture.

Critical Warning: Do not treat this simply as a "halogenated solvent." Standard nitrile gloves

provide insufficient protection against prolonged exposure. This guide outlines the specific

containment, neutralization, and emergency protocols required for safe manipulation.
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Chemical Identity & Physicochemical Profile[1][2][3]
Parameter Data / Description

Chemical Name 3-(Cyclopropyl)benzyl bromide

Synonyms
1-(Bromomethyl)-3-cyclopropylbenzene;

-Bromo-3-cyclopropyltoluene

CAS Number
Not widely indexed (Reference Analog: 2-isomer

is 1260801-90-8)

Molecular Formula

Molecular Weight 211.10 g/mol

Physical State
Liquid (Oil) or Low-Melting Solid (isomer

dependent)

Solubility
Soluble in DCM, THF, EtOAc; Reacts/Insoluble

in Water

Reactivity
High electrophilicity at benzylic position;

Cyclopropyl ring strain (~27.5 kcal/mol)

Note on CAS: As the meta-isomer is often a custom synthesis product, specific physical data

(MP/BP) may vary by batch. Treat all isomers (ortho/meta/para) with the identical high-hazard

protocols described below.

Hazard Identification & Toxicology (The "Why")
The Lachrymatory Mechanism (TRPA1 Activation)
Unlike simple irritants, benzyl bromides function as chemical weapons at the molecular level.

They do not just "irritate"; they covalently modify proteins.
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Target: The TRPA1 (Transient Receptor Potential Ankyrin 1) ion channel on sensory nerve

endings.

Mechanism: The benzylic carbon acts as a "soft" electrophile. It alkylates the thiol (-SH)

groups of cysteine residues within the TRPA1 channel.

Result: This covalent modification locks the channel open, causing a massive influx of

ions, which the brain interprets as burning pain.

Genotoxicity Potential
As a primary alkylating agent, this compound can theoretically alkylate DNA bases (guanine

position). While the cyclopropyl group adds steric bulk, the benzylic bromide remains a
potential mutagen.

Figure 1: Molecular Mechanism of Lachrymatory Action (TRPA1 Alkylation)
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Engineering Controls & Personal Protective
Equipment (PPE)[2][4]
The "Double-Glove" Protocol
Standard 4-mil nitrile gloves are permeable to benzyl halides within minutes.

Inner Layer: 4-mil Nitrile (for dexterity).

Outer Layer:Silver Shield® (Laminate) or Viton®.
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Why? Laminate films provide >4 hours of breakthrough protection against aromatic

halides.

Technique: Tape the outer glove cuff to the lab coat to prevent vapor creep.

Ventilation Requirements
Primary: Chemical Fume Hood (Face velocity: 100 fpm).

Secondary: All weighing must occur inside the hood. If the balance is external, use a

secondary containment vessel (e.g., a tared vial inside a jar) for transport.

Emergency Response: Spill Neutralization
Do not use water alone. Water reacts slowly with benzyl bromides, generating Hydrogen

Bromide (HBr) gas, which exacerbates the hazard.

The Thiosulfate Quench Protocol
The most effective way to destroy the lachrymator is to convert the electrophilic bromide into a

water-soluble, non-volatile thiosulfate salt (Bunte salt).

Reagent: 10% Sodium Thiosulfate (

) + 2% Sodium Carbonate (

) solution.

Reaction Logic:
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Figure 2: Chemical Neutralization Workflow for Benzyl Bromide Spills
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First Aid
Eyes: Flush for 15 minutes immediately.[1][2][3] Do not wait for pain to subside (the

alkylation is ongoing).

Skin: Wash with soap and water.[2][3][4] Do not use alcohol (this enhances skin absorption).

Inhalation: Move to fresh air. If breathing is difficult, 100% oxygen may be required (medical

professionals only).
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Storage & Stability
Cyclopropyl Sensitivity
The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol). While generally stable, it

can open under strong acid catalysis.

Storage Condition:

(Refrigerated).

Atmosphere: Store under Argon or Nitrogen.

Reason: Oxygen promotes radical decomposition; Moisture hydrolyzes the bromide to

HBr, which can then attack the cyclopropyl ring.

Incompatibilities
Strong Bases: Cause elimination to the styrene derivative.

Amines: Rapid exothermic alkylation.

Moisture: Hydrolysis to 3-(cyclopropyl)benzyl alcohol + HBr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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